Cas no 2243504-85-8 (2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid)

• Product Name: 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid
• CAS No: 2243504-85-8
• MF: C₂₃H₁₉NO₅
• MW: 389.400666475296
• CID: 6285026
• PubChem ID: 165717435
• Update Time: 2025-10-12

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2243504-85-8
• EN300-650032
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid

• Inchi： 1S/C23H19NO5/c25-21(22(26)27)14-6-5-7-15(12-14)24-23(28)29-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-21,25H,13H2,(H,24,28)(H,26,27)
• InChI Key： TZCVHVMKVUAKPQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(C(C(=O)O)O)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 389.12632271g/mol
• Monoisotopic Mass: 389.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid

2-[3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic Acid (CAS No: 2243504-85-8)

The compound 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid (CAS No: 2243504-85-8) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a phenyl ring and a hydroxyacetic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its potential role in peptide modification and drug delivery systems.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) derivatives in the development of bioconjugates and targeted drug delivery systems. The Fmoc group is particularly valued for its stability under physiological conditions and its ability to protect amino groups during peptide synthesis. In the context of 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid, the Fmoc group plays a critical role in stabilizing the molecule's structure while enabling precise control over its reactivity.

The hydroxyacetic acid moiety in this compound adds another layer of functionality, as it can participate in various chemical reactions, including esterification and amidation. This makes the compound versatile in applications such as the synthesis of complex biomolecules, including peptides and nucleic acids. Furthermore, the presence of a phenyl ring introduces aromaticity into the molecule, enhancing its stability and potential for use in high-throughput screening assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid through a combination of coupling reactions and protecting group strategies. Researchers have explored various synthetic pathways to optimize yield and purity, with particular emphasis on minimizing side reactions and ensuring scalability for industrial applications.

In terms of applications, this compound has shown promise in the development of peptide-based vaccines, where its ability to stabilize peptide sequences under physiological conditions is highly advantageous. Additionally, its use in the synthesis of bioconjugates has been explored, with studies demonstrating its potential to enhance drug targeting and delivery efficiency. The integration of this compound into drug delivery systems could significantly improve therapeutic outcomes by enabling precise targeting of diseased cells while minimizing off-target effects.

The structural uniqueness of 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid also makes it an attractive candidate for use in materials science. Its ability to form stable covalent bonds with other molecules could lead to the development of novel polymers and biomaterials with tailored properties for specific applications. For instance, researchers have investigated its potential use in creating biocompatible coatings for medical devices, where its stability and biocompatibility are highly desirable.

From a pharmacological perspective, this compound has been studied for its potential as a pro-drug precursor. The incorporation of the Fmoc group allows for controlled release mechanisms, enabling drugs to be delivered at specific sites within the body. This approach not only enhances therapeutic efficacy but also reduces systemic toxicity, making it an appealing option for personalized medicine.

Recent research has also focused on the enzymatic degradation of fluorenylmethoxycarbonyl (Fmoc) derivatives, with particular attention to their biodegradability under physiological conditions. Understanding the degradation pathways of this compound is crucial for assessing its safety profile and ensuring that it meets regulatory requirements for use in pharmaceutical applications.

In conclusion, 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-2-hydroxyacetic acid (CAS No: 2243504-85-8) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combining the protective properties of the Fmoc group with the functional versatility of hydroxyacetic acid and aromaticity from the phenyl ring, positions it as a valuable tool in modern chemical biology and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing both scientific understanding and practical applications.